Cas no 485805-06-9 (1H-Imidazole-2-sulfonicacid,4,5-dihydro-1-methyl-(9CI))

• Product Name: 1H-Imidazole-2-sulfonicacid,4,5-dihydro-1-methyl-(9CI)
• CAS No: 485805-06-9
• MF: C₄H₈N₂O₃S
• MW: 164.182919502258
• CID: 1017209
• PubChem ID: 45088822
• Update Time: 2025-04-20

1H-Imidazole-2-sulfonicacid,4,5-dihydro-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-sulfonicacid,4,5-dihydro-1-methyl-(9CI)
• 485805-06-9
• SCHEMBL12513680
• 1-Methyl-4,5-dihydro-1H-imidazole-2-sulfonic acid

• Inchi： 1S/C4H8N2O3S/c1-6-3-2-5-4(6)10(7,8)9/h2-3H2,1H3,(H,7,8,9)
• InChI Key： TVWRXMSOTIYYAJ-UHFFFAOYSA-N
• SMILES： S(C1=NCCN1C)(=O)(=O)O

Computed Properties

• Exact Mass: 164.026
• Monoisotopic Mass: 164.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: -1.4